Cas no 81202-36-0 (Choerospondin)

Choerospondin structure
Choerospondin structure
Product Name:Choerospondin
CAS No:81202-36-0
MF:C21H22O10
MW:434.393387317657
CID:721655
Update Time:2024-10-27

Choerospondin Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2-[4-(b-D-glucopyranosyloxy)phenyl]-2,3-dihydro-5,7-dihydroxy-,(2S)-
    • (2S)-5,7-dihydroxy-2-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-2,3-dihydrochromen-4-one
    • 4H-1-Benzopyran-4-one, 2-(4-(beta-D-glucopyranosyloxy)phenyl)-2,3-dihy dro-5,7-dihydroxy-, (2S)-
    • Choerospondin
    • 4H-1-Benzopyran-4-one, 2-(4-(beta-D-glucopyranosyloxy)phenyl)-2,3-dihydro-5,7-dihydroxy-, (2S)-
    • Naringenin 4'-O-glucoside
    • D84914
    • (S)-5,7-Dihydroxy-2-(4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)chroman-4-one
    • (2S)-2-[4-(β-D-Glucopyranosyloxy)phenyl]-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one (ACI)
    • 4H-1-Benzopyran-4-one, 2-[4-(β-D-glucopyranosyloxy)phenyl]-2,3-dihydro-5,7-dihydroxy-, (S)- (ZCI)
    • (2S)-5,7,4′-Trihydroxy flavanone 4′-O-β-D-glucoside
    • 5-Hydroxyliquiritin
    • Naringenin 4′-glucoside
    • Naringenin 4′-O-β-D-glucopyranoside
    • Naringenin 4′-O-β-glucopyranoside
    • Inchi： 1S/C21H22O10/c22-8-16-18(26)19(27)20(28)21(31-16)29-11-3-1-9(2-4-11)14-7-13(25)17-12(24)5-10(23)6-15(17)30-14/h1-6,14,16,18-24,26-28H,7-8H2/t14-,16+,18+,19-,20+,21+/m0/s1
    • InChI Key： KSDSYIXRWHRPMN-SFTVRKLSSA-N
    • SMILES： O=C1C[C@@H](C2C=CC(O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)=CC=2)OC2C=C(C=C(C1=2)O)O

Computed Properties

  • Exact Mass: 434.121297
  • Monoisotopic Mass: 434.121297
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 434.4
  • XLogP3: 0.6
  • Topological Polar Surface Area: 166

Experimental Properties

  • Density: 1.597
  • Boiling Point: 780.8°C at 760 mmHg
  • Flash Point: 276.9°C
  • Refractive Index: 1.691

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Choerospondin Production Method

Production Method 1

10236-47-2 10236-47-2
81202-36-0 81202-36-0
14259-46-2 14259-46-2
5180-65-4 5180-65-4
529-41-9 529-41-9
1160434-47-8 1160434-47-8
529-55-5 529-55-5
Reaction Conditions
1.1 Solvents: Water ;  5 d, 25 °C
2.1 Solvents: Water ;  5 d, 25 °C
Reference
Biotransformation of naringin and naringenin by cultured Eucalyptus perriniana cells
Shimoda, Kei; et al, Phytochemistry (Elsevier), 2010, 71(2-3), 201-205

Production Method 2

50-99-7 50-99-7
480-41-1 480-41-1
81202-36-0 81202-36-0
529-55-5 529-55-5
Reaction Conditions
1.1 Reagents: Orotic acid Catalysts: Glucosyltransferase Solvents: Dimethyl sulfoxide ,  Water ;  90 - 97 h, 30 °C
1.2 Reagents: Methanol
Reference
Controlling selectivity and enhancing yield of flavonoid glycosides in recombinant yeast
Werner, Sean R.; et al, Bioprocess and Biosystems Engineering, 2010, 33(7), 863-871

Production Method 3

480-41-1 480-41-1
81202-36-0 81202-36-0
14259-46-2 14259-46-2
5180-65-4 5180-65-4
529-41-9 529-41-9
1160434-47-8 1160434-47-8
529-55-5 529-55-5
Reaction Conditions
1.1 Solvents: Water ;  5 d, 25 °C
Reference
Biotransformation of naringin and naringenin by cultured Eucalyptus perriniana cells
Shimoda, Kei; et al, Phytochemistry (Elsevier), 2010, 71(2-3), 201-205

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